Cas no 2137592-27-7 (Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)-)

• Product Name: Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)-
• CAS No: 2137592-27-7
• MF: C₁₀H₁₇Br
• MW: 217.145982503891
• CID: 5287641
• Update Time: 2025-06-08

Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)-

• Inchi： 1S/C10H17Br/c1-3-5-9(2)10(8-11)6-4-7-10/h3,9H,1,4-8H2,2H3
• InChI Key： QBCGNAYFKGHZFK-UHFFFAOYSA-N
• SMILES： C1(CBr)(C(C)CC=C)CCC1

Additional information on Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)-

Comprehensive Overview of Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)- (CAS No. 2137592-27-7)

Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)- (CAS No. 2137592-27-7) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry and material science. This compound, characterized by its unique cyclobutane ring structure and functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Researchers and industries are increasingly exploring its potential applications, particularly in the development of advanced polymers, pharmaceuticals, and agrochemicals. The presence of both bromomethyl and butenyl groups in its structure makes it a valuable building block for cross-coupling reactions and other transformative chemical processes.

One of the key reasons for the growing interest in Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)- is its role in click chemistry and bioorthogonal reactions. These reactions are pivotal in drug discovery and bioconjugation, where the compound's reactive sites enable efficient labeling and modification of biomolecules. Additionally, its cyclobutane core contributes to enhanced stability and rigidity, making it an attractive candidate for designing high-performance materials. As sustainability becomes a focal point in chemical research, this compound's potential for green chemistry applications is also being investigated, particularly in solvent-free or low-waste synthetic routes.

The synthesis and characterization of Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)- often involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure precise identification and purity assessment, which are critical for its use in high-value applications. Furthermore, the compound's compatibility with catalytic systems and photochemical reactions opens new avenues for innovation in organic synthesis. For instance, its bromomethyl group can participate in palladium-catalyzed couplings, while the butenyl moiety offers opportunities for ring-opening metathesis polymerization (ROMP).

In the context of user-searched trends, questions like "What are the applications of cyclobutane derivatives?" or "How to synthesize bromomethyl-substituted cyclobutanes?" highlight the demand for detailed information on this compound. Addressing these queries, Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)- stands out as a model for studying strain-release chemistry and steric effects in small-ring systems. Its structural features also align with the rising interest in bioactive scaffolds, as researchers explore its potential in designing enzyme inhibitors or ligands for therapeutic targets.

From an industrial perspective, the scalability of Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)- production is a topic of active discussion. Optimizing its synthesis to reduce costs and environmental impact is a priority, especially for companies engaged in fine chemical manufacturing. The compound's compatibility with flow chemistry and continuous processing further enhances its appeal for large-scale applications. As regulatory frameworks evolve, ensuring compliance with REACH and other chemical safety standards remains essential for its commercial adoption.

In summary, Cyclobutane, 1-(bromomethyl)-1-(1-methyl-3-buten-1-yl)- (CAS No. 2137592-27-7) represents a fascinating intersection of structural complexity and functional versatility. Its applications span from advanced material design to pharmaceutical research, driven by its unique chemical properties. As scientific and industrial communities continue to uncover its potential, this compound is poised to play a pivotal role in shaping the future of molecular innovation.